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Compound of Interest

Compound Name: 2,2-Dimethyl-2H-chromen-6-amine

CAS No.: 135082-85-8

Cat. No.: B1610025

Get Quote

Welcome, researchers and drug development professionals. This guide is designed to be your

go-to resource for troubleshooting common side reactions and optimizing your chromene

synthesis from phenolic starting materials. We will delve into the causality behind experimental

outcomes and provide field-proven insights to enhance the success of your synthetic

endeavors.

Frequently Asked Questions & Troubleshooting
Guide
Experimental Protocol: Three-Component Synthesis
of 2-Amino-4H-Chromene
This protocol provides a general procedure for the synthesis of a 2-amino-4H-chromene

derivative.
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Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1610025/docs#chromene-synthesis-from-phenols-a-technical-support-center
https://www.benchchem.com/product/b1610025/docs#chromene-synthesis-from-phenols-a-technical-support-center
https://www.benchchem.com/product/b1610025/docs#chromene-synthesis-from-phenols-a-technical-support-center
https://www.benchchem.com/product/b1610025/docs#chromene-synthesis-from-phenols-a-technical-support-center
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610025?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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